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Abstract
Ethyl 1-methylpyrrolidine-3-carboxylate is a heterocyclic compound of interest in medicinal

chemistry and drug discovery, often utilized as a building block in the synthesis of more

complex biologically active molecules. This technical guide provides a comprehensive overview

of its physical and chemical properties, alongside available experimental data and protocols.

The information is intended to support researchers and professionals in its safe and effective

handling, application, and further investigation.

Chemical and Physical Properties
Ethyl 1-methylpyrrolidine-3-carboxylate, with the CAS number 14398-95-9, is a substituted

pyrrolidine derivative.[1] Its fundamental properties are summarized in the table below. While

specific experimental values for properties like boiling point, melting point, and density are not

readily available in published literature, data for structurally similar compounds are provided for

estimation purposes.
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Property Value Source

Molecular Formula C₈H₁₅NO₂ [1]

Molecular Weight 157.21 g/mol [1]

CAS Number 14398-95-9 [1]

Purity Typically ≥95% [1]

Appearance No data available

Boiling Point No data available

Melting Point No data available

Density No data available

Solubility No data available

Note: The lack of publicly available experimental data for some physical properties

necessitates estimation based on related structures or computational predictions. Researchers

should verify these properties experimentally for their specific applications.

Synthesis and Purification
The synthesis of substituted pyrrolidines is a well-established area of organic chemistry.[2][3][4]

While a specific, detailed protocol for the synthesis of Ethyl 1-methylpyrrolidine-3-
carboxylate is not explicitly documented in readily accessible literature, general methods for

the synthesis of pyrrolidine derivatives can be adapted.

A plausible synthetic approach is visualized in the workflow diagram below. This generalized

scheme illustrates a common strategy for constructing the pyrrolidine ring system and

introducing the necessary functional groups.
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General Synthetic Workflow for Pyrrolidine Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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